Cas no 51060-43-6 (2H-1-Benzoxocin, 3,4,5,6-tetrahydro-)

• Product Name: 2H-1-Benzoxocin, 3,4,5,6-tetrahydro-
• CAS No: 51060-43-6
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 363502
• PubChem ID: 15170299
• Update Time: 2025-04-19

2H-1-Benzoxocin, 3,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzoxocin, 3,4,5,6-tetrahydro-
• 3,4,5,6-tetrahydro-2H-1-benzoxocine
• DTXSID90569499
• SCHEMBL7066039
• AKOS006372736
• 3,4,5,6-Tetrahydro-2H-benzo[b]oxocine
• 51060-43-6

• Inchi： 1S/C11H14O/c1-2-6-10-7-3-4-8-11(10)12-9-5-1/h3-4,7-8H,1-2,5-6,9H2
• InChI Key： HMMIEQLRXVEQBA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCCCC1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins Oxocins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins